Cas no 14799-06-5 (2-Thiophenemethanol,tetrahydro-a,a-diphenyl-, 1,1-dioxide)

2-Thiophenemethanol,tetrahydro-a,a-diphenyl-, 1,1-dioxide structure
14799-06-5 structure
Product name:2-Thiophenemethanol,tetrahydro-a,a-diphenyl-, 1,1-dioxide
CAS No:14799-06-5
MF:C17H18O3S
MW:302.388023853302
CID:232135
PubChem ID:283221

2-Thiophenemethanol,tetrahydro-a,a-diphenyl-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenemethanol,tetrahydro-a,a-diphenyl-, 1,1-dioxide
    • (1,1-dioxothiolan-2-yl)-diphenylmethanol
    • (1,1-dioxidotetrahydrothiophen-2-yl)(diphenyl)methanol
    • 1,1-Diphenyl-< 1,1-dioxy-2-thiolanyl> -methanol
    • 2-(hydroxydiphenylmethyl)-1
    • AC1L5Y70
    • AC1Q6Z49
    • AC1Q773O
    • AR-1A0285
    • CTK4C5650
    • KST-1A1532
    • NSC137588
    • 14799-06-5
    • ALPHA,ALPHA-DIPHENYL-2-SULFOLANEMETHANOL
    • AKOS024324455
    • NSC-137588
    • DTXSID70300569
    • Inchi: InChI=1S/C17H18O3S/c18-17(14-8-3-1-4-9-14,15-10-5-2-6-11-15)16-12-7-13-21(16,19)20/h1-6,8-11,16,18H,7,12-13H2
    • InChI Key: QPAKBUVGLPWWGD-UHFFFAOYSA-N
    • SMILES: C1C=CC(C(C2CCCS2(=O)=O)(O)C2C=CC=CC=2)=CC=1

Computed Properties

  • Exact Mass: 302.09774
  • Monoisotopic Mass: 302.098
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 421
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 62.8Ų
  • XLogP3: 3

Experimental Properties

  • Density: 1.286
  • Boiling Point: 538.1°Cat760mmHg
  • Flash Point: 279.2°C
  • Refractive Index: 1.623
  • PSA: 54.37
  • LogP: 3.58050

Recommend Articles

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Synrise Material Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Synrise Material Co. Ltd.
Hefei Zhongkesai High tech Materials Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hefei Zhongkesai High tech Materials Technology Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd